Cas no 679796-84-0 (4-(4-hydroxybut-1-yn-1-yl)benzonitrile)

4-(4-hydroxybut-1-yn-1-yl)benzonitrile structure

679796-84-0 structure

Product Name:4-(4-hydroxybut-1-yn-1-yl)benzonitrile

CAS No:679796-84-0

Molecular Formula:C₁₁H₉NO

Molecular Weight:171.195

CID:4139614

PubChem ID:23079501

4-(4-hydroxybut-1-yn-1-yl)benzonitrile Properties

Names and Identifiers

- Benzonitrile, 4-(4-hydroxy-1-butynyl)-
- Benzonitrile, 4-(4-hydroxy-1-butyn-1-yl)-
- 4-(4-hydroxybut-1-yn-1-yl)benzonitrile
- AKOS034131292
- EN300-141338
- 4-(4-hydroxybut-1-ynyl)benzonitrile
- 679796-84-0
- ECB79684
- SCHEMBL5631364
- XMOXFTPXOYXUGJ-UHFFFAOYSA-N
- 4-(4-cyanophenyl)but-3-yn-1-ol
- Z1255500716
- InChIKey： XMOXFTPXOYXUGJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9NO/c12-9-11-6-4-10(5-7-11)3-1-2-8-13/h4-7,13H,2,8H2

Computed Properties

Exact Mass: 171.068413911Da
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 171.068413911Da
Heavy Atom Count: 13
Complexity: 254
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 44Å²

4-(4-hydroxybut-1-yn-1-yl)benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01ADEW-50mg	4-(4-hydroxybut-1-yn-1-yl)benzonitrile	679796-84-0	95%	50mg	$148.00	2025-03-19
A2B Chem LLC	AV62760-50mg	4-(4-hydroxybut-1-yn-1-yl)benzonitrile	679796-84-0	95%	50mg	$142.00	2024-04-19
Aaron	AR01ADN8-50mg	4-(4-hydroxybut-1-yn-1-yl)benzonitrile	679796-84-0	95%	50mg	$164.00	2025-02-09
Ambeed	A1040150-1g	4-(4-Hydroxybut-1-yn-1-yl)benzonitrile	679796-84-0	95%	1g	$596.0	2024-04-18
Enamine	EN300-141338-0.05g	4-(4-hydroxybut-1-yn-1-yl)benzonitrile	679796-84-0	95.0%	0.05g	$101.0	2025-02-21

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Amadis Chemical Company Limited

(CAS:679796-84-0)4-(4-hydroxybut-1-yn-1-yl)benzonitrile

Purity:99%/99%

Quantity:1g/5g

Price($):536.0/1072.0